![molecular formula C21H18N2O4 B6539226 N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-oxo-2H-chromene-3-carboxamide CAS No. 1060247-20-2](/img/structure/B6539226.png)
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-oxo-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-oxo-2H-chromene-3-carboxamide” is a chemical compound . It belongs to the class of heterocyclic compounds known as 2H/4H-chromenes . The compound has a simple structure and exhibits versatile biological profiles .
Molecular Structure Analysis
The molecular structure of this compound is complex, containing multiple bonds, aromatic bonds, and a variety of ring structures . The compound contains a total of 52 bonds, including 35 non-H bonds, 16 multiple bonds, 6 rotatable bonds, 4 double bonds, and 12 aromatic bonds .Scientific Research Applications
Anticancer Activity
2H/4H-chromenes exhibit potent anticancer properties. Researchers have synthesized various analogs of this scaffold, leading to compounds with remarkable inhibitory activity against cancer cells. For instance, novel N-aryl, 3,4-dihydro-substituted 2H-benzo[h]chromene-2-carboxamides have demonstrated excellent inhibitory activity against NF-kB, surpassing the parental molecule KL-1156 .
Anticonvulsant Effects
Certain 2H/4H-chromene derivatives possess anticonvulsant properties. These compounds may modulate neuronal excitability and provide therapeutic benefits in managing seizures .
Antimicrobial Potential
Researchers have explored the antimicrobial activity of 2H/4H-chromenes. These compounds exhibit inhibitory effects against various pathogens, making them promising candidates for combating infections .
Anticholinesterase Activity
The 2H/4H-chromene scaffold has been investigated for its anticholinesterase properties. Compounds in this class may play a role in treating neurodegenerative disorders by modulating cholinergic neurotransmission .
Antidiabetic Properties
Some 2H/4H-chromene derivatives show potential as antidiabetic agents. These compounds may influence glucose metabolism and insulin sensitivity, offering new avenues for diabetes management .
Antituberculosis Activity
Recent studies have highlighted the inhibitory effects of 2H/4H-chromenes against tuberculosis. These compounds could contribute to the development of novel antitubercular drugs .
Future Directions
The future directions for research on this compound could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential biological activities could be explored further .
properties
IUPAC Name |
N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4/c24-19(22-15-9-10-15)11-13-5-7-16(8-6-13)23-20(25)17-12-14-3-1-2-4-18(14)27-21(17)26/h1-8,12,15H,9-11H2,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPKUTWUHVLBMQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-oxo-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.